1-Ethenyl-N,N',N''-tris[3-(trimethoxysilyl)propyl]silanetriamine

• CAS No.: 112667-69-3
• Molecular Formula: C20H51N3O9Si4
• Molecular Weight: 590.0 g/mol
• IUPAC Name: N-[ethenyl-bis(3-trimethoxysilylpropylamino)silyl]-3-trimethoxysilylpropan-1-amine
• InChI: InChI=1S/C20H51N3O9Si4/c1-11-33(21-15-12-18-34(24-2,25-3)26-4,22-16-13-19-35(27-5,28-6)29-7)23-17-14-20-36(30-8,31-9)32-10/h11,21-23H,1,12-20H2,2-10H3
• InChI Key: UPECYJZYPVKELU-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCN[Si](C=C)(NCCC[Si](OC)(OC)OC)NCCC[Si](OC)(OC)OC)(OC)OC

Description

1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine is a chemical compound known for its unique structure and versatile applications. It contains multiple silane groups, which make it highly reactive and useful in various fields such as material science, chemistry, and industrial applications .

Preparation Methods

The synthesis of 1-Ethenyl-N,N’,N’‘-tris[3-(trimethoxysilyl)propyl]silanetriamine typically involves the reaction of vinyltriethoxysilane with N,N’,N’'-tris[3-(trimethoxysilyl)propyl]amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product . Industrial production methods often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol groups, which can further react to form siloxane bonds.

Reduction: Reduction reactions can lead to the formation of silane groups.

Substitution: The compound can undergo substitution reactions where the trimethoxysilyl groups are replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions Major products formed from these reactions include siloxanes, silanols, and other functionalized silanes

Scientific Research Applications

1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine has a wide range of scientific research applications:

Chemistry: It is used as a coupling agent to improve the adhesion between organic and inorganic materials.

Biology: The compound is used in the modification of surfaces for biomolecule immobilization.

Industry: It is used in the production of advanced materials such as coatings, adhesives, and sealants

Mechanism of Action

The mechanism of action of 1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine involves the formation of strong covalent bonds with various substrates. The trimethoxysilyl groups hydrolyze in the presence of moisture to form silanol groups, which can then condense to form siloxane bonds. This process allows the compound to act as an effective coupling agent, enhancing the properties of the materials it is combined with .

Comparison with Similar Compounds

Similar compounds to 1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine include:

N-[3-(Trimethoxysilyl)propyl]ethylenediamine: This compound also contains trimethoxysilyl groups and is used for similar applications, but it lacks the ethenyl group, making it less reactive in certain conditions.

N1-(3-Trimethoxysilylpropyl)diethylenetriamine: This compound has additional amine groups, which can provide different reactivity and bonding properties. The uniqueness of 1-Ethenyl-N,N’,N’'-tris[3-(trimethoxysilyl)propyl]silanetriamine lies in its ethenyl group, which provides additional reactivity and versatility in various applications